BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Disperse Blue
106 in Specialized Printing Inks

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B080608

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 106 is an organic compound classified as a disperse dye. Belonging to the
single azo class of dyes, it is traditionally utilized in the textile industry for coloring hydrophobic
fibers such as polyester and acetate.[1] Its utility in this sector stems from its water-
dispersibility, high color intensity, and good fastness properties. While its primary application
has been in textiles, its inherent fluorescent properties present opportunities for its use in
specialized printing inks for research and development applications, particularly in the
visualization and marking of hydrophobic materials and domains.

This document provides detailed application notes and protocols for the formulation and use of
a Disperse Blue 106-based fluorescent ink for laboratory applications. The protocols are
designed to be adaptable for researchers in various fields, including materials science and
biological sciences.

Physicochemical and Spectroscopic Data

A summary of the key properties of Disperse Blue 106 is presented below. This data is
essential for understanding its behavior in ink formulations and its performance as a
fluorescent marker.
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Property Value Reference
Chemical Name C.l. Disperse Blue 106 [2]
CAS Number 12223-01-7 [2]
Molecular Formula C14H17Ns03S [2]
Molecular Weight 335.38 g/mol [2]
Class Single Azo Dye [2]
Appearance Red-light blue powder [2]
Solubility Dispersible in water [1]
Fluorescent Properties Classified as a fluorescent dye  [2]

Proposed Application: Fluorescent Ink for Marking
Hydrophobic Surfaces

3.1. Principle

The hydrophobic nature of Disperse Blue 106 makes it suitable for selectively marking or
visualizing hydrophobic surfaces or domains within a sample. When formulated into a stable
inkjet-printable ink, it can be precisely deposited onto a substrate. Upon excitation with an
appropriate light source, the dye fluoresces, allowing for clear visualization and analysis. This
can be particularly useful for applications such as:

 Visualizing hydrophobic coatings on medical devices.

o Marking specific regions on hydrophobic polymer films used in drug delivery systems.
e As atracer dye in microfluidic devices with hydrophobic channels.

3.2. Ink Formulation Workflow

The following diagram illustrates the general workflow for preparing a Disperse Blue 106-
based fluorescent ink for research applications.
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Step 2:
Preparation of Ink Vehicle

Disperse Blue 106

Fluorescent Ink Hydrophobic Substrate

Inkjet Printing

UV Excitation
(e.g., 365 nm)

Fluorescence Emission

Detection and
Visualization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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